Cas no 75567-86-1 (BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER)
75567-86-1 structure
Product Name:BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
CAS No:75567-86-1
MF:C12H17NO2
MW:207.268883466721
CID:3376750
PubChem ID:10465618
Update Time:2025-04-21
BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
- CHEMBL2252084
- 10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1
- 75567-86-1
- AKOS018718509
- methyl 3-(4-(dimethylamino)phenyl)propanoate
- DB-213796
- SCHEMBL8142192
- doi:10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1
-
- Inchi: 1S/C12H17NO2/c1-13(2)11-7-4-10(5-8-11)6-9-12(14)15-3/h4-5,7-8H,6,9H2,1-3H3
- InChI Key: HVYROIVYQCOYBI-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC(=CC=1)N(C)C)=O
Computed Properties
- Exact Mass: 207.125928785Da
- Monoisotopic Mass: 207.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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